![molecular formula C14H17N3O5S B2937909 N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide CAS No. 2034605-58-6](/img/structure/B2937909.png)
N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide
Description
Scientific Research Applications
Antibacterial Agents
Compounds containing the N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety have been synthesized and evaluated for their antibacterial properties. These compounds have shown promising results in inhibiting bacterial biofilm growth, particularly against Escherichia coli and Bacillus subtilis . The ability to prevent biofilm formation is crucial as biofilms are associated with persistent infections and are resistant to conventional antibiotics.
Hemolytic Activity
The hemolytic activity of these compounds has been studied to assess their cytotoxicity. Most of the new molecules synthesized with this structure are mildly cytotoxic, suggesting they could be used as safe antibacterial agents . This property is significant for developing new drugs that are effective yet not harmful to human cells.
Anti-Inflammatory Applications
Sulfonamides, which are part of the compound’s structure, are known for their anti-inflammatory properties. They are widely used in the pharmaceutical industry to treat various inflammatory conditions . This compound, with its unique structure, could potentially enhance the efficacy of anti-inflammatory medications.
Anti-Cancer Potential
Sulfonamide derivatives have been reported to exhibit properties that could make them potent inhibitors of cancer cell growth. Their role as HIV protease inhibitors also suggests a potential application in anti-cancer therapies .
Enzyme Inhibition
This compound has been associated with the inhibition of carbonic anhydrase, which is an enzyme involved in many physiological processes. Inhibitors of this enzyme are used in the treatment of conditions like glaucoma and mountain sickness .
Neuroprotective Effects
There is evidence to suggest that sulfonamide derivatives can be beneficial in the treatment of neurodegenerative diseases like Alzheimer’s disease. The compound’s ability to cross the blood-brain barrier makes it a candidate for further research in this area .
Herbicidal Properties
Some derivatives of sulfonamides have been found to possess herbicidal properties. This compound could be explored for its potential use in agriculture to control weed growth without harming crops .
Cardiovascular Applications
Benzodioxane derivatives are recognized for their role in blood pressure regulation. Compounds with the N-(2,3-dihydro-1,4-benzodioxin-6-yl) structure could be investigated for their potential to aid in the management of hypertension .
properties
IUPAC Name |
N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-1-methylimidazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O5S/c1-17-8-14(15-9-17)23(19,20)16-7-11(18)10-2-3-12-13(6-10)22-5-4-21-12/h2-3,6,8-9,11,16,18H,4-5,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATDXIUVAPUSCJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)S(=O)(=O)NCC(C2=CC3=C(C=C2)OCCO3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)-1-methyl-1H-imidazole-4-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-tert-butylphenyl)sulfonyl]-6-methylquinolin-4(1H)-one](/img/structure/B2937835.png)
![2-(((3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isobutylthieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2937838.png)
![(4R,6R)-4-Ethoxy-2,8,14-triazatricyclo[8.4.0.02,6]tetradeca-1(10),11,13-triene](/img/structure/B2937844.png)
![8-{4-[(2,4-Dichlorophenyl)methyl]piperazinyl}-3-methyl-7-propyl-1,3,7-trihydro purine-2,6-dione](/img/structure/B2937848.png)
![3-(Dimethylamino)-N-[(2-methyl-5-pyridin-2-ylpyrazol-3-yl)methyl]benzamide](/img/structure/B2937849.png)